Cas no 126829-70-7 (8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide)

• Product Name: 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide
• CAS No: 126829-70-7
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 2010206
• PubChem ID: 14466131
• Update Time: 2025-10-25

8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide Chemical and Physical Properties

Names and Identifiers

• 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide
• 8alpha-acetoxyarglabin
• 8α-Acetoxyarglabin
• Ac -1,10-Epoxy-8-hydroxy-3,11(13)-guaiadien-12,6-olide
• 126829-70-7
• [(1R,3S,5S,6R,10S,11R)-3,12-dimethyl-7-methylidene-8-oxo-2,9-dioxatetracyclo[9.3.0.01,3.06,10]tetradec-12-en-5-yl] acetate
• AKOS040761274
• 8
• A-Acetoxyarglabin
• CS-0158688

• Inchi： 1S/C17H20O5/c1-8-5-6-17-13(8)14-12(9(2)15(19)21-14)11(20-10(3)18)7-16(17,4)22-17/h5,11-14H,2,6-7H2,1,3-4H3/t11-,12+,13+,14-,16-,17+/m0/s1
• InChI Key： CWDIWDKHXGYAMS-URCHBCGGSA-N
• SMILES： O1[C@@]2(C)C[C@@H]([C@H]3C(=C)C(=O)O[C@@H]3[C@H]3C(C)=CC[C@]123)OC(C)=O

Computed Properties

• Exact Mass: 304.13107373g/mol
• Monoisotopic Mass: 304.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.18
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Color/Form: Powder

8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives

Additional information on 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide

Comprehensive Analysis of 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide (CAS No. 126829-70-7)

The compound 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide (CAS No. 126829-70-7) is a structurally complex sesquiterpene lactone that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the family of epoxy-dien-olide derivatives, which are known for their diverse biological activities. The presence of multiple functional groups, including an acetoxy group at the 8α position and an epoxy bridge between the 1β and 10β positions, contributes to its unique chemical reactivity and potential therapeutic applications.

Recent studies have highlighted the potential of 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide in modulating inflammatory pathways, making it a subject of interest for researchers investigating novel anti-inflammatory agents. The compound's ability to interact with key cellular targets has been explored in the context of chronic inflammatory conditions, which are a major focus of current medical research. This aligns with growing public interest in natural-derived compounds for managing inflammation-related disorders.

The structural complexity of 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide presents both challenges and opportunities for synthetic chemists. The epoxy-dien-olide core requires specialized synthetic strategies, often involving stereoselective epoxidation and careful protection of reactive functional groups. These synthetic considerations are particularly relevant given the increasing demand for structurally complex natural product analogs in drug discovery programs.

From a spectroscopic characterization perspective, 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide exhibits distinctive features in NMR and mass spectrometry analyses. The acetoxy group typically appears as a sharp singlet in proton NMR around 2.0 ppm, while the epoxy protons show characteristic coupling patterns. These analytical signatures are crucial for quality control in research settings where compound purity is paramount.

The stability profile of 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide has been investigated under various conditions, with particular attention to the sensitivity of the epoxy moiety to acidic environments. Storage recommendations typically suggest protection from light and moisture, with optimal stability observed at temperatures below -20°C. These handling considerations are important for researchers working with this compound in laboratory settings.

In the context of current trends in green chemistry, there is growing interest in developing more sustainable approaches to synthesize compounds like 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide. Researchers are exploring biocatalytic methods and alternative solvents to reduce the environmental impact of synthetic procedures while maintaining the structural integrity of these complex molecules.

The potential therapeutic applications of 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide extend beyond inflammation modulation. Preliminary studies suggest possible interactions with cellular signaling pathways involved in metabolic regulation, aligning with current research priorities in metabolic disorder therapeutics. However, comprehensive pharmacological evaluation is still needed to fully understand its mechanism of action and therapeutic potential.

From a commercial perspective, the availability of 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide remains limited, primarily serving research purposes. The compound is typically supplied in milligram quantities by specialized chemical suppliers, with purity specifications crucial for research applications. Pricing reflects the synthetic challenges associated with this structurally complex molecule.

Future research directions for 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide may include structure-activity relationship studies to identify key pharmacophores, formulation development to enhance bioavailability, and investigation of potential synergistic effects with other bioactive compounds. These avenues of research respond to the growing demand for multi-target therapeutic approaches in modern drug development.

In analytical applications, 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide serves as an important reference standard for the identification and quantification of related sesquiterpene lactones in natural product extracts. The development of robust HPLC and LC-MS methods for this compound supports quality control in phytochemical research and natural product chemistry.

The intellectual property landscape surrounding 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide and related compounds continues to evolve, with several patents covering synthetic methods and potential therapeutic applications. This reflects the commercial potential perceived in this class of compounds, particularly in the context of developing novel anti-inflammatory agents with improved safety profiles.

Educational applications of 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide include its use as a teaching example in advanced organic chemistry courses, demonstrating concepts such as stereoselective synthesis, functional group protection strategies, and complex natural product structure elucidation. These pedagogical applications contribute to training the next generation of medicinal chemists.

In conclusion, 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide (CAS No. 126829-70-7) represents a fascinating example of nature's chemical diversity with significant potential for scientific and therapeutic exploration. Its complex epoxy-dien-olide structure continues to challenge and inspire researchers across multiple disciplines, from synthetic chemistry to pharmacological investigation, making it a compound of enduring interest in the scientific community.